Cas no 887579-74-0 (6-Bromo-2,3-difluoroaniline)

• Product Name: 6-Bromo-2,3-difluoroaniline
• CAS No: 887579-74-0
• MF: C₆H₄BrF₂N
• MW: 208.003467559814
• MDL: MFCD03840796
• CID: 1929699
• PubChem ID: 22566736
• Update Time: 2024-10-26

6-Bromo-2,3-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,3-difluoroaniline
• 2-Amino-3,4-difluoro bromobenzene
• AK156841
• 2-Amino-3,4-difluorobromobenznee
• FCH1335478
• PC501691
• AX8291073
• 6-Bromo-2,3-difluorobenzenamine (ACI)
• 887579-74-0
• DB-346693
• 6-Bromo-2,3-difluorobenzenamine
• AKOS015960841
• SB78520
• 2,3-Difluoro-6-Bromoaniline
• MFCD03840796
• CS-0067562
• 2-Amino-3,4-difluorobromobenzene
• DS-8971
• 2-AMino-3,4-difluorobroMobenznee[6-BroMo-2,3-difluoroaniline]
• SCHEMBL5691327
• DTXSID801305065
• 6-Bromo-2,3-difluoroaniline

• MDL： MFCD03840796
• Inchi： 1S/C6H4BrF2N/c7-3-1-2-4(8)5(9)6(3)10/h1-2H,10H2
• InChI Key： JNGHCYWHCPSWFW-UHFFFAOYSA-N
• SMILES： FC1C(F)=C(N)C(Br)=CC=1

Computed Properties

• Exact Mass: 206.94952g/mol
• Monoisotopic Mass: 206.94952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines